Estradiol, bis(trifluoroacetate) Estradiol, bis(trifluoroacetate)
Brand Name: Vulcanchem
CAS No.: 1549-15-1
VCID: VC0074992
InChI: InChI=1S/C22H22F6O4/c1-20-9-8-14-13-5-3-12(31-18(29)21(23,24)25)10-11(13)2-4-15(14)16(20)6-7-17(20)32-19(30)22(26,27)28/h3,5,10,14-17H,2,4,6-9H2,1H3/t14-,15-,16+,17+,20+/m1/s1
SMILES: CC12CCC3C(C1CCC2OC(=O)C(F)(F)F)CCC4=C3C=CC(=C4)OC(=O)C(F)(F)F
Molecular Formula: C22H22F6O4
Molecular Weight: 464.404

Estradiol, bis(trifluoroacetate)

CAS No.: 1549-15-1

Cat. No.: VC0074992

Molecular Formula: C22H22F6O4

Molecular Weight: 464.404

* For research use only. Not for human or veterinary use.

Estradiol, bis(trifluoroacetate) - 1549-15-1

Specification

CAS No. 1549-15-1
Molecular Formula C22H22F6O4
Molecular Weight 464.404
IUPAC Name [(8R,9S,13S,14S,17S)-13-methyl-3-(2,2,2-trifluoroacetyl)oxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 2,2,2-trifluoroacetate
Standard InChI InChI=1S/C22H22F6O4/c1-20-9-8-14-13-5-3-12(31-18(29)21(23,24)25)10-11(13)2-4-15(14)16(20)6-7-17(20)32-19(30)22(26,27)28/h3,5,10,14-17H,2,4,6-9H2,1H3/t14-,15-,16+,17+,20+/m1/s1
Standard InChI Key GBPADILCVOCPSX-BAPGRXHISA-N
SMILES CC12CCC3C(C1CCC2OC(=O)C(F)(F)F)CCC4=C3C=CC(=C4)OC(=O)C(F)(F)F

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